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Compound of Interest

Compound Name:
3-Bromo-5-chloropyrazolo[1,5-

a]pyrimidine

Cat. No.: B565984 Get Quote

For Researchers, Scientists, and Drug Development Professionals

The pyrazolo[1,5-a]pyrimidine scaffold is a fused heterocyclic system of significant interest in

medicinal chemistry.[1] This core structure, consisting of a pyrazole ring fused to a pyrimidine

ring, serves as a "privileged scaffold" in drug discovery due to its versatile synthetic

accessibility and its ability to interact with a wide range of biological targets.[1][2] Its derivatives

have demonstrated a broad spectrum of biological activities, including anticancer, anti-

inflammatory, antiviral, and antimicrobial properties.[3]

Chemical Properties and Synthesis
The pyrazolo[1,5-a]pyrimidine system is a planar, rigid N-heterocyclic structure.[1] Its chemical

versatility allows for structural modifications at various positions, enabling the fine-tuning of its

physicochemical and pharmacological properties.[1]

The synthesis of the pyrazolo[1,5-a]pyrimidine core is well-established, with the most common

methods involving the cyclocondensation of 3-amino-NH-pyrazoles with 1,3-bielectrophilic

compounds.[1] These electrophiles can include β-dicarbonyls, β-enaminones, and α,β-

unsaturated ketones.[1][4] More advanced synthetic strategies such as multicomponent

reactions, microwave-assisted synthesis, and palladium-catalyzed cross-coupling reactions

have also been developed to create diverse libraries of these compounds.[2][5]
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A general synthetic workflow often starts with the reaction of an aminopyrazole with a suitable

β-dicarbonyl compound or its equivalent, leading to the formation of the fused pyrimidine ring.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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